Cas no 70738-05-5 (Benzaldehyde, 3,6-dihydroxy-2-iodo-)

Benzaldehyde, 3,6-dihydroxy-2-iodo- structure
70738-05-5 structure
Product Name:Benzaldehyde, 3,6-dihydroxy-2-iodo-
CAS No:70738-05-5
MF:C7H5IO3
MW:264.017274618149
CID:1746152
PubChem ID:12490492
Update Time:2025-04-21

Benzaldehyde, 3,6-dihydroxy-2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,6-dihydroxy-2-iodo-
    • 3,6-dihydroxy-2-iodo-benzaldehyde
    • 70738-05-5
    • 3,6-dihydroxy-2-iodobenzaldehyde
    • Inchi: 1S/C7H5IO3/c8-7-4(3-9)5(10)1-2-6(7)11/h1-3,10-11H
    • InChI Key: GLZDJWYQGBRPRQ-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1C=O)O)O

Computed Properties

  • Exact Mass: 263.92785
  • Monoisotopic Mass: 263.92834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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